Cas no 2361876-48-2 (N-[2-(2-Morpholin-4-yl-2-oxoethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[2-(2-Morpholin-4-yl-2-oxoethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361876-48-2
• MF: C₂₁H₂₇N₃O₅
• MW: 401.4561855793
• CID: 6335921
• PubChem ID: 145904176
• Update Time: 2025-09-19

N-[2-(2-Morpholin-4-yl-2-oxoethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Morpholin-4-yl-2-oxoethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide
• EN300-26596136
• 2361876-48-2
• N-{2-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z3672061387

• Inchi： 1S/C21H27N3O5/c1-2-19(25)23-9-7-16(8-10-23)21(27)22-17-5-3-4-6-18(17)29-15-20(26)24-11-13-28-14-12-24/h2-6,16H,1,7-15H2,(H,22,27)
• InChI Key： AURNPMNOWBIORI-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)NC1=CC=CC=C1OCC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 401.19507097g/mol
• Monoisotopic Mass: 401.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N-[2-(2-Morpholin-4-yl-2-oxoethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide

N-[2-(2-Morpholin-4-yl-2-oxoethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide: A Comprehensive Overview

The compound N-[2-(2-Morpholin-4-yl-2-oxoethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide, identified by the CAS number 2361876-48-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a morpholine ring, a phenyl group, and a piperidine carboxamide moiety. The presence of these functional groups makes it a versatile molecule with diverse applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The morpholine ring, for instance, is known for its ability to enhance the bioavailability of drugs by improving their solubility and permeability. Similarly, the phenyl group contributes to the molecule's aromaticity, which is crucial for its stability and reactivity. The piperidine carboxamide moiety further adds to the molecule's complexity, enabling it to interact with various biological targets.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Researchers have been exploring its ability to inhibit specific enzymes and receptors involved in various diseases, such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can modulate the activity of protein kinases, which are key players in cell signaling pathways. This makes it a valuable candidate for the development of targeted therapies.

In addition to its therapeutic potential, this compound also finds applications in materials science. Its unique structure allows it to form self-assembled monolayers, which are essential in the development of advanced materials with tailored properties. These materials can be used in sensors, electronics, and other high-tech applications.

From a synthetic perspective, the preparation of this compound involves a series of multi-step reactions that require precise control over reaction conditions. The synthesis begins with the preparation of intermediate compounds, such as morpholine derivatives and phenolic ethers, which are then subjected to coupling reactions to form the final product. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions.

The physical and chemical properties of this compound are equally fascinating. It has a molecular weight of approximately 450 g/mol and exists as a crystalline solid at room temperature. Its solubility in common organic solvents varies depending on the solvent's polarity, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes hydrolysis or oxidation reactions that lead to its breakdown into simpler molecules. These findings are essential for developing strategies to minimize its environmental footprint.

In conclusion, N-[2-(2-Morpholin-4-yl-2-oxoethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide is a multifaceted compound with wide-ranging applications in chemistry and pharmacology. Its complex structure endows it with unique properties that make it a valuable tool for researchers across various disciplines. As our understanding of this compound continues to grow, so does its potential to contribute to groundbreaking advancements in science and technology.